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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772 Get Quote

Essential Safety and Handling Guide for TFC 007
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling TFC 007 (CAS 927878-49-7), a potent

inhibitor of hematopoietic prostaglandin D synthase (H-PGDS). Adherence to these guidelines

is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)
When handling TFC 007, the following personal protective equipment is mandatory to prevent

exposure. All PPE should be donned before handling the substance and disposed of or

decontaminated according to institutional protocols.

PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective, chemical-resistant gloves

Skin and Body Impervious clothing or lab coat

Respiratory Suitable respirator
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Proper handling and storage are crucial to maintain the integrity of TFC 007 and to prevent

accidental exposure or release into the environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of

dust or aerosols.[1]

Avoid all direct contact with the substance, including skin and eye contact, and inhalation.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Emergency Procedures and First Aid
In the event of an exposure, immediate action is required.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin area with

water. Remove contaminated clothing and seek

medical advice.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer CPR if trained to do so,

avoiding mouth-to-mouth resuscitation.[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting and seek immediate medical attention.

[1]

Disposal Plan
TFC 007 is classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, it is

imperative to prevent its release into the environment.

Dispose of all waste materials, including empty containers, in accordance with federal, state,

and local environmental regulations.

Do not allow the substance to enter drains, water courses, or the soil.[1]

Collect any spillage and dispose of it in a designated, approved waste disposal plant.[1]

Experimental Workflow Diagram
The following diagram outlines the standard procedure for safely handling TFC 007 in a

laboratory setting.
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TFC 007 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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